3-chloro-N-(2-morpholinoethyl)-4-nitroaniline

• Molecular Formula: C12H16ClN3O3
• Molecular Weight: 285.73 g/mol
• IUPAC Name: 3-chloro-N-(2-morpholin-4-ylethyl)-4-nitroaniline
• InChI: InChI=1S/C12H16ClN3O3/c13-11-9-10(1-2-12(11)16(17)18)14-3-4-15-5-7-19-8-6-15/h1-2,9,14H,3-8H2
• InChI Key: FELGCFHTCYQHML-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=CC(=C(C=C2)[N+](=O)[O-])Cl

Description

3-chloro-N-(2-morpholinoethyl)-4-nitroaniline is a useful research compound. Its molecular formula is C12H16ClN3O3 and its molecular weight is 285.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-morpholinoethanamine (5.34 g, 41 mmol), 2,4-dichloro-1-nitrobenzene (7.87 g, 41 mmol) and Cs2CO3 (26.73 g, 82 mmol) in acetonitrile (100 mL) was refluxed for 6 h under N2, then cooled to rt, filtered and concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=4:1) to give the title compound as a yellow solid (5.90 g, 50%).